Cas no 1934723-78-0 ((1-(2-chloropyridin-3-yl)-1H-1,2,3-triazol-4-yl)methanamine)

• Product Name: (1-(2-chloropyridin-3-yl)-1H-1,2,3-triazol-4-yl)methanamine
• CAS No: 1934723-78-0
• MF: C₈H₈ClN₅
• MW: 209.635619163513
• CID: 5720644
• PubChem ID: 91811774
• Update Time: 2025-06-08

(1-(2-chloropyridin-3-yl)-1H-1,2,3-triazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1934723-78-0
• AKOS026706255
• [1-(2-chloropyridin-3-yl)triazol-4-yl]methanamine
• [1-(2-chloropyridin-3-yl)-1H-1,2,3-triazol-4-yl]methanamine
• F1907-0211
• EN300-265139
• (1-(2-chloropyridin-3-yl)-1H-1,2,3-triazol-4-yl)methanamine
• 1H-1,2,3-Triazole-4-methanamine, 1-(2-chloro-3-pyridinyl)-

• Inchi： 1S/C8H8ClN5/c9-8-7(2-1-3-11-8)14-5-6(4-10)12-13-14/h1-3,5H,4,10H2
• InChI Key： VBBYCYFQTYZQFZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)N1C=C(CN)N=N1

Computed Properties

• Exact Mass: 209.0468230g/mol
• Monoisotopic Mass: 209.0468230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• Boiling Point: 429.2±55.0 °C(Predicted)
• pka: 6.93±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on (1-(2-chloropyridin-3-yl)-1H-1,2,3-triazol-4-yl)methanamine

Introduction to (1-(2-chloropyridin-3-yl)-1H-1,2,3-triazol-4-yl)methanamine and Its Significance in Modern Chemical Biology

CAS no. 1934723-78-0 refers to a specialized chemical compound known as (1-(2-chloropyridin-3-yl)-1H-1,2,3-triazol-4-yl)methanamine. This compound has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications in drug discovery and therapeutic development. The structure of this molecule consists of a pyridine ring substituted with a chlorine atom at the 2-position and connected to a triazole ring through a methanamine group. This configuration endows the compound with distinct chemical and biological characteristics that make it a promising candidate for further investigation.

The chemical properties of (1-(2-chloropyridin-3-yl)-1H-1,2,3-triazol-4-yl)methanamine are influenced by its heterocyclic framework. The presence of both pyridine and triazole rings contributes to its ability to interact with various biological targets. Specifically, the nitrogen-rich heterocycles can form hydrogen bonds and π-stacking interactions, which are crucial for binding to proteins and enzymes. This feature has made it an attractive scaffold for designing molecules that can modulate biological pathways.

In recent years, there has been growing interest in the development of small-molecule inhibitors for therapeutic purposes. The biological activity of (1-(2-chloropyridin-3-yl)-1H-1,2,3-triazol-4-yl)methanamine has been explored in several preclinical studies. Its ability to bind to specific enzymes and receptors has led to its investigation as a potential candidate for treating various diseases, including inflammatory disorders and cancer. Notably, the compound has shown promise in inhibiting key enzymes involved in tumor growth and progression.

The synthesis of this compound is a complex process that requires precise control over reaction conditions and reagent selection. Advanced synthetic techniques have been employed to ensure high yield and purity. The use of transition metal-catalyzed reactions has enabled the efficient construction of the triazole ring, which is a critical component of the molecule's structure. These synthetic strategies have been optimized to minimize side reactions and maximize the formation of the desired product.

The pharmacokinetic profile of (1-(2-chloropyridin-3-yl)-1H-1,2,3-triazol-4-yl)methanamine is another area of active research. Understanding how the compound is absorbed, distributed, metabolized, and excreted is essential for determining its therapeutic potential. Preliminary studies have indicated that the molecule exhibits favorable pharmacokinetic properties, including good solubility and moderate bioavailability. These characteristics make it a suitable candidate for further development into a drug candidate.

The toxicological evaluation of this compound is also crucial for assessing its safety profile. Comprehensive toxicological studies have been conducted to evaluate its acute and chronic toxicity. These studies have shown that (1-(2-chloropyridin-3-yl)-1H-1,2,3-triazol-4-yl)methanamine exhibits low toxicity at therapeutic doses, making it a promising candidate for clinical development.

The integration of computational chemistry techniques has significantly enhanced the understanding of this compound's interactions with biological targets. Molecular docking simulations have been used to predict how (1-(2-chloropyridin-3-yl)-1H-1,2,3-triazol-4-yl)methanamine binds to specific enzymes and receptors. These simulations have provided valuable insights into the compound's mechanism of action and have guided the design of more potent derivatives.

The development of novel therapeutic agents often involves interdisciplinary collaboration between chemists, biologists, and pharmacologists. The study of (1-(2-chloropyridin-3-y)l)-1H-l,l,-triazol-lv-methanamine exemplifies this collaborative approach. By combining expertise from different fields, researchers have been able to uncover new applications for this compound and advance our understanding of its potential in treating various diseases.

The future prospects for (l-(Z-chIoropYridine-ZV)-lH-l,l,-triazol-lv-methanarnine) are promising. Ongoing research aims to optimize its pharmacological properties further and explore new therapeutic applications. The development of more advanced synthetic methodologies will also contribute to the efficient production of this compound on an industrial scale.